N-(diphenylmethyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide N-(diphenylmethyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
Brand Name: Vulcanchem
CAS No.: 1058247-89-4
VCID: VC11924793
InChI: InChI=1S/C24H26N8O/c1-2-32-23-21(28-29-32)22(25-17-26-23)30-13-15-31(16-14-30)24(33)27-20(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,17,20H,2,13-16H2,1H3,(H,27,33)
SMILES: CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)NC(C4=CC=CC=C4)C5=CC=CC=C5)N=N1
Molecular Formula: C24H26N8O
Molecular Weight: 442.5 g/mol

N-(diphenylmethyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide

CAS No.: 1058247-89-4

Cat. No.: VC11924793

Molecular Formula: C24H26N8O

Molecular Weight: 442.5 g/mol

* For research use only. Not for human or veterinary use.

N-(diphenylmethyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide - 1058247-89-4

Specification

CAS No. 1058247-89-4
Molecular Formula C24H26N8O
Molecular Weight 442.5 g/mol
IUPAC Name N-benzhydryl-4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
Standard InChI InChI=1S/C24H26N8O/c1-2-32-23-21(28-29-32)22(25-17-26-23)30-13-15-31(16-14-30)24(33)27-20(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,17,20H,2,13-16H2,1H3,(H,27,33)
Standard InChI Key INRLTOAUFLYWHK-UHFFFAOYSA-N
SMILES CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)NC(C4=CC=CC=C4)C5=CC=CC=C5)N=N1
Canonical SMILES CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)NC(C4=CC=CC=C4)C5=CC=CC=C5)N=N1

Introduction

Synthesis and Characterization

The synthesis of such compounds typically involves multi-step organic reactions. Key steps may include the use of polar aprotic solvents and catalysts to facilitate the formation of the desired heterocyclic structures. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure at each step.

Synthetic StepDescription
Starting MaterialsTypically involve arylamines and chloroacetyl derivatives.
Reaction ConditionsTemperature control, choice of solvent (e.g., DMF, DMSO), and catalysts.
CharacterizationNMR and MS to confirm structure.

Biological Applications

Compounds with similar structures have shown efficacy in modulating pathways related to cancer proliferation and angiogenesis. The mechanism of action typically involves interaction with specific biological targets such as enzymes or receptors involved in signaling pathways.

Biological TargetPotential Application
Enzymes/ReceptorsCancer proliferation, angiogenesis.
Signaling PathwaysModulation of cellular processes.

Research Findings and Future Directions

While specific research findings on N-(diphenylmethyl)-4-{3-ethyl-3H- triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide are not available, compounds with similar structures have shown promise in drug development. Future research should focus on synthesizing and characterizing this compound to explore its therapeutic potential.

Future Research DirectionsDescription
Synthesis and CharacterizationDetailed synthesis pathway and structural confirmation.
Biological Activity StudiesIn vitro and in vivo studies to assess therapeutic potential.
Drug DevelopmentExploration of its potential as a therapeutic agent.

Given the lack of specific information on this compound in the search results, further investigation into chemical databases and scientific literature is necessary to provide detailed insights into its properties and applications.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator